Cas no 33100-15-1 (2-Nitrophenethylamine)

• Product Name: 2-Nitrophenethylamine
• CAS No: 33100-15-1
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD06212598
• CID: 294039
• PubChem ID: 12498123
• Update Time: 2025-09-22

2-Nitrophenethylamine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Nitrophenyl)ethanamine
• 2-Nitrophenethylamine
• Benzeneethanamine,2-nitro-
• 2-Nitro-phenaethylamin
• Benzeneethanamine,2-nitro
• o-nitrophenylethylamine
• AB23295
• Benzeneethanamine, 2-nitro-
• DTXSID00500454
• 33100-15-1
• MFCD06212598
• s10926
• A821621
• 2-(2-NITROPHENYL)ETHAN-1-AMINE
• 2-(2-nitro-phenyl)-ethylamine
• 2-Nitrophenethylamin
• 2-(2-Aminoethyl)nitrobenzene
• SCHEMBL1811434
• AKOS000299193
• Z992743510
• UIYSCXBCJJMZQR-UHFFFAOYSA-N
• EN300-91796

• MDL： MFCD06212598
• Inchi： 1S/C8H10N2O2/c9-6-5-7-3-1-2-4-8(7)10(11)12/h1-4H,5-6,9H2
• InChI Key： UIYSCXBCJJMZQR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1CCN)=O

Computed Properties

• Exact Mass: 166.07400
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 71.84000
• LogP: 2.31950